Cas no 942009-94-1 (ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

Ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a pyridazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a dihydropyridazine core functionalized with a tert-butylbenzamido group and a 2-methylphenyl substituent, contributing to its unique reactivity and binding properties. The ester moiety enhances solubility and facilitates further synthetic modifications. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structural optimization in drug discovery efforts. The tert-butyl group improves lipophilicity, potentially enhancing membrane permeability in pharmacological studies.

ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate structure

942009-94-1 structure

Product Name:ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

CAS No:942009-94-1

MF:C₂₅H₂₇N₃O₄

MW:433.499586343765

CID:6438345

Update Time:2025-10-28

ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- 3-Pyridazinecarboxylic acid, 4-[[4-(1,1-dimethylethyl)benzoyl]amino]-1,6-dihydro-1-(2-methylphenyl)-6-oxo-, ethyl ester
- Inchi： 1S/C25H27N3O4/c1-6-32-24(31)22-19(15-21(29)28(27-22)20-10-8-7-9-16(20)2)26-23(30)17-11-13-18(14-12-17)25(3,4)5/h7-15H,6H2,1-5H3,(H,26,30)
- InChI Key： OWIILOIHCNQSEK-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NC(=O)C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
pka: 10.36±0.20(Predicted)

ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2332-0188-2μmol	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2332-0188-5μmol	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2332-0188-10μmol	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2332-0188-20μmol	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2332-0188-1mg	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2332-0188-2mg	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2332-0188-3mg	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2332-0188-4mg	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2332-0188-5mg	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2332-0188-10mg	ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate	942009-94-1	90%+	10mg	$79.0	2023-05-16

ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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Additional information on ethyl 4-(4-tert-butylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate (CAS No. 942009-94-1) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a dihydropyridazine ring system, which is known for its versatility in chemical reactivity and biological activity.

The synthesis of Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The incorporation of the tert-butyl group and the methylphenyl substituent plays a crucial role in modulating the physical and chemical properties of the compound.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could make it a candidate for treating various diseases. For instance, studies have shown that Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate exhibits selective inhibition against kinases involved in cancer cell proliferation. This suggests that it could be developed into an anticancer agent with minimal side effects.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator has been tested in several experiments, where it demonstrated potential to enhance crop yield under stress conditions such as drought or salinity. The presence of the dihydropyridazine ring system contributes to its stability and bioavailability, making it a viable option for agricultural applications.

Recent advancements in computational chemistry have allowed researchers to model the behavior of Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate at the molecular level. These studies have provided insights into its interaction with biological targets and its pharmacokinetic properties. For example, molecular docking simulations have revealed that the compound can bind effectively to specific protein pockets, which is essential for its therapeutic activity.

The physical properties of this compound, such as its melting point and solubility, are critical factors that influence its suitability for various applications. Experimental data indicate that Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate has a high melting point due to the strong intermolecular forces arising from its aromatic system. Its solubility in organic solvents also makes it easier to handle during synthesis and formulation processes.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it degrades slowly under aerobic conditions, which raises concerns about its persistence in ecosystems. However, ongoing research aims to develop methods to enhance its biodegradability without compromising its functional properties.

In conclusion, Ethyl 4-(4-Tert-butylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carbox